Cas no 13134-31-1 (pyrazine-2,3-diamine)

Pyrazine-2,3-diamine is a heterocyclic aromatic compound featuring two amine groups at the 2- and 3-positions of the pyrazine ring. This diamine derivative serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its bifunctional reactivity enables efficient condensation reactions for constructing fused heterocycles, such as quinoxalines and pyrazino[2,3-b]pyrazines. The compound's electron-rich structure also facilitates metal chelation, making it useful in catalysis and materials science. High purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
pyrazine-2,3-diamine structure
pyrazine-2,3-diamine structure
Product Name:pyrazine-2,3-diamine
CAS No:13134-31-1
MF:C4H6N4
MW:110.11723947525
MDL:MFCD07778385
CID:219967
PubChem ID:284161
Update Time:2025-10-28

pyrazine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Diaminopyrazine
    • 2,3-Diamino-5-methylpyridine
    • 2,3-Pyrazinediamine
    • pyrazine-2,3-diamine
    • SA017326
    • Nsc139902
    • 2,3- twoaMinopiperazine
    • 2,3-pyrazindiamin
    • diaminopyrazine
    • AMPZ0009
    • (3-amino-pyrazin-2-yl)-amine
    • CAFSXVAFGILCCI-UHFFFAOYSA-N
    • BCP23188
    • CP0110
    • RP18981
    • PB10452
    • SY020176
    • AB0035451
    • DTXSID70300903
    • NSC-139902
    • 13134-31-1
    • MFCD07778385
    • SCHEMBL1024624
    • FT-0645782
    • pyrazine-2,3-diamine;2,3-Diaminopyrazine
    • GS-6449
    • EN300-110282
    • Q-103343
    • CS-W003425
    • SCHEMBL14332224
    • AKOS005207068
    • AM20070308
    • Z1198174211
    • DB-010216
    • MDL: MFCD07778385
    • Inchi: 1S/C4H6N4/c5-3-4(6)8-2-1-7-3/h1-2H,(H2,5,7)(H2,6,8)
    • InChI Key: CAFSXVAFGILCCI-UHFFFAOYSA-N
    • SMILES: N1C=CN=C(C=1N)N

Computed Properties

  • Exact Mass: 110.05900
  • Monoisotopic Mass: 110.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 64.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 351.6°C at 760 mmHg
  • Flash Point: 193.5±13.7 °C
  • Refractive Index: 1.694
  • PSA: 77.82000
  • LogP: 0.80340

pyrazine-2,3-diamine Security Information

pyrazine-2,3-diamine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

pyrazine-2,3-diamine Pricemore >>

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pyrazine-2,3-diamine Production Method

pyrazine-2,3-diamine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13134-31-1)2,3-PYRAZINEDIAMINE
Order Number:sfd14510
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13134-31-1)pyrazine-2,3-diamine
Order Number:A2746
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):229.0/914.0
Email:sales@amadischem.com

Additional information on pyrazine-2,3-diamine

Pyrazine-2,3-diamine (CAS No. 13134-31-1): A Versatile Building Block in Organic Synthesis and Pharmaceutical Research

Pyrazine-2,3-diamine (CAS No. 13134-31-1) is a heterocyclic organic compound with the molecular formula C4H6N4. This diamine-substituted pyrazine derivative has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical intermediates, agrochemicals, and material science. Its two amino groups at the 2 and 3 positions make it a valuable precursor for synthesizing complex molecules, including heterocyclic scaffolds and metal-organic frameworks (MOFs).

In the realm of drug discovery, pyrazine-2,3-diamine serves as a critical building block for designing kinase inhibitors and antimicrobial agents. Researchers have explored its potential in targeting tropical diseases such as malaria and tuberculosis, aligning with the growing global focus on neglected tropical diseases (NTDs). The compound’s ability to form hydrogen bonds and coordinate with metal ions also makes it a candidate for chelation therapy and diagnostic imaging applications.

From an industrial perspective, CAS No. 13134-31-1 is increasingly utilized in the development of high-performance polymers and corrosion inhibitors. Its thermal stability and electron-rich structure contribute to its use in advanced materials, particularly in electronic devices and sensors. Recent studies highlight its role in creating conductive polymers for flexible electronics, a trending topic in the Internet of Things (IoT) and wearable technology sectors.

Environmental and sustainability concerns have also driven interest in pyrazine-2,3-diamine as a green chemistry alternative. Its derivatives are being investigated for biodegradable catalysts and non-toxic dyes, addressing the demand for eco-friendly industrial processes. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

For researchers and manufacturers, quality control of pyrazine-2,3-diamine is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity, especially for GMP-grade applications. The compound’s shelf life and storage conditions (typically under inert atmospheres) are frequently searched topics, reflecting practical concerns in laboratory and industrial settings.

In summary, pyrazine-2,3-diamine (CAS 13134-31-1) is a multifaceted compound with expanding applications across life sciences, materials engineering, and sustainable chemistry. Its compatibility with click chemistry and multicomponent reactions further underscores its relevance in modern synthetic strategies. As interdisciplinary research grows, this compound is poised to play a pivotal role in addressing global health and technological challenges.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:13134-31-1)2,3-PYRAZINEDIAMINE
sfd14510
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:13134-31-1)pyrazine-2,3-diamine
A2746
Purity:99%/99%
Quantity:25g/100g
Price ($):229.0/914.0
Email